Cas no 1251012-40-4 (tert-butyl rel-(3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate)

• Product Name: tert-butyl rel-(3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
• CAS No: 1251012-40-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD12198690
• CID: 4564896
• PubChem ID: 71306064
• Update Time: 2025-08-05

tert-butyl rel-(3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Racemic trans-dihydrogen-2-boc-octahydro-cyclopenta[c]pyrrol-4-ylamine
• (3AR,4S,6AS)-REL-TERT-BUTYL 4-AMINOHEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
• Racemic-(3aR,4S,6aS)-tert-butyl 4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• AM805802
• P13163
• (3aR,4S,6aS)-rel-t-Butyl 4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• (3AR,4S,6aS)-tert-butyl 4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• tert-Butyl (3ar,4s,6as)-4-amino-octa
• tert-butyl rel-(3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
• TERT-BUTYL (3AR,4S,6AS)-4-AMINO-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-2-CARBOXYLATE
• 1251012-40-4
• 1932275-64-3
• BAC01240
• BS-41820
• tert-Butyl (3ar,4s,6as)-4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate
• tert-butyl (3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
• tert-Butyl (3aR,4S,6aS)-rel-4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• MFCD12198690

• MDL： MFCD12198690
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-8-4-5-10(13)9(8)7-14/h8-10H,4-7,13H2,1-3H3/t8-,9+,10+/m1/s1
• InChI Key： VMUXGMBHACBHJJ-UTLUCORTSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2CC[C@@H]([C@H]2C1)N)=O

Computed Properties

• Exact Mass: 226.168127949 g/mol
• Monoisotopic Mass: 226.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6
• Molecular Weight: 226.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl rel-(3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate

tert-Butyl rel-(3aR,4S,6aS)-4-Amino-3,3a,4,5,6,6a-Hexahydro-1H-Cyclopenta[c]pyrrole-2-Carboxylate (CAS No. 1251012-40-4)

tert-Butyl rel-(3aR,4S,6aS)-4-Amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate (CAS No. 1251012-40-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentapyrroles, which are known for their unique structural features and potential biological activities. The tert-butyl group in this compound provides enhanced stability and solubility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The rel-(3aR,4S,6aS) configuration of the compound is crucial for its biological activity and pharmacological properties. The stereochemistry of the molecule plays a significant role in its interactions with biological targets, such as enzymes and receptors. Recent studies have shown that cyclopentapyrroles with specific stereochemical configurations exhibit potent antimicrobial and antiviral properties, making them promising candidates for the development of new therapeutic agents.

In the context of medicinal chemistry, tert-butyl rel-(3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate has been extensively studied for its potential as a lead compound in drug discovery. The amino group in the molecule can be readily modified to introduce various functional groups, thereby expanding its chemical diversity and biological activity. This flexibility in chemical modification is particularly advantageous in the optimization of drug candidates for improved efficacy and reduced side effects.

One of the key areas of research involving this compound is its application in the treatment of neurodegenerative diseases. Studies have demonstrated that certain derivatives of cyclopentapyrroles exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound effectively inhibited the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

Beyond its potential in neurodegenerative diseases, tert-butyl rel-(3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate has also shown promise in the field of oncology. Research has indicated that certain derivatives of this compound possess antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes involved in cell cycle regulation and apoptosis. These findings suggest that this compound could serve as a valuable scaffold for the development of novel anticancer agents.

In addition to its therapeutic applications, tert-butyl rel-(3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate has been explored for its use as a chemical probe in biological research. The ability to modify the structure of this compound allows researchers to design probes with specific binding properties to study protein-protein interactions and other cellular processes. This makes it an invaluable tool for understanding complex biological systems and identifying new drug targets.

The synthesis of tert-butyl rel-(3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the use of Pd-catalyzed cross-coupling reactions to construct the core cyclopentapyrrole framework. Subsequent functionalization steps can then be employed to introduce the desired substituents. These synthetic strategies have been detailed in several peer-reviewed publications and have contributed significantly to the advancement of organic synthesis techniques.

The safety profile of tert-butyl rel-(3aR,4S,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl rel-(3aR , 4 S , 6 a S ) - 4 - amino - 3 , 3 a , 4 , 5 , 6 , 6 a - hexahydro - 1 H - cyclopenta [ c ] pyrrole - 2 - carboxylate (CAS No. 1251012-40-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action.